Cas no 2229567-78-4 (1-amino-2-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol)

• Product Name: 1-amino-2-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol
• CAS No: 2229567-78-4
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 5919079
• PubChem ID: 165760180
• Update Time: 2025-06-08

1-amino-2-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol
• EN300-1762572
• 1-amino-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol
• 2229567-78-4

• Inchi： 1S/C10H13N3O/c1-10(14,6-11)8-5-13-9-7(8)3-2-4-12-9/h2-5,14H,6,11H2,1H3,(H,12,13)
• InChI Key： XHFHVUZTZIJXCX-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 74.9Ų

Additional information on 1-amino-2-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol

Research Brief on 1-amino-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol (CAS: 2229567-78-4)

1-amino-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol (CAS: 2229567-78-4) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolopyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and kinase inhibition. Recent studies have explored its synthesis, structural properties, and biological activities, positioning it as a candidate for further drug development.

The synthesis of 1-amino-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol involves a multi-step process that includes the functionalization of the pyrrolopyridine core and the introduction of the amino-propanol side chain. Researchers have optimized the synthetic route to improve yield and purity, which is critical for subsequent biological evaluations. The compound's structural features, such as its hydrogen-bonding capabilities and stereochemistry, have been extensively characterized using techniques like NMR spectroscopy and X-ray crystallography.

In terms of biological activity, 1-amino-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol has demonstrated significant inhibitory effects on specific kinases involved in inflammatory and oncogenic pathways. Preliminary in vitro studies have shown that the compound can effectively bind to the ATP-binding site of these kinases, thereby disrupting their catalytic activity. These findings suggest its potential as a lead compound for the development of kinase inhibitors targeting diseases such as cancer and autoimmune disorders.

Further research has also investigated the compound's pharmacokinetic properties, including its solubility, stability, and metabolic profile. While the results are promising, challenges such as low oral bioavailability and rapid metabolism have been identified, necessitating further structural modifications to enhance its drug-like properties. Computational modeling and structure-activity relationship (SAR) studies are currently underway to guide these optimizations.

The therapeutic potential of 1-amino-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol extends beyond kinase inhibition. Recent studies have explored its role in modulating other biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels. These investigations highlight the compound's versatility and its potential applicability in a broader range of therapeutic areas. However, more in vivo studies are required to validate these findings and assess the compound's safety and efficacy in animal models.

In conclusion, 1-amino-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol (CAS: 2229567-78-4) represents a promising scaffold for drug discovery, with demonstrated activity against multiple biological targets. Ongoing research aims to address its current limitations and further elucidate its mechanism of action. The compound's unique structural and functional properties make it a valuable candidate for future therapeutic development, particularly in the fields of oncology and inflammation.